Cas no 2138212-60-7 (Methanesulfinic acid, 1-bromo-, sodium salt (1:1))

• Product Name: Methanesulfinic acid, 1-bromo-, sodium salt (1:1)
• CAS No: 2138212-60-7
• MF: CH₄BrNaO₂S
• MW: 183.000029563904
• CID: 5907178
• PubChem ID: 165450451
• Update Time: 2025-05-23

Methanesulfinic acid, 1-bromo-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Methanesulfinic acid, 1-bromo-, sodium salt (1:1)
• sodium bromomethanesulfinate
• 2138212-60-7
• EN300-722960

• Inchi： 1S/CH3BrO2S.Na.H/c2-1-5(3)4;;/h1H2,(H,3,4);;
• InChI Key： XIJDDZSNRQDYNB-UHFFFAOYSA-N
• SMILES： S(O)(=O)CBr.[NaH]

Computed Properties

• Exact Mass: 179.88566g/mol
• Monoisotopic Mass: 179.88566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 48.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Methanesulfinic acid, 1-bromo-, sodium salt (1:1)

Recent Advances in the Study of Methanesulfinic Acid, 1-bromo-, sodium salt (1:1) (CAS: 2138212-60-7)

Methanesulfinic acid, 1-bromo-, sodium salt (1:1) (CAS: 2138212-60-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfinic acid and bromo functional groups, has been explored for its potential applications in drug synthesis, biocatalysis, and as a reagent in organic transformations. Recent studies have focused on its reactivity, stability, and utility in the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Methanesulfinic acid, 1-bromo-, sodium salt (1:1) as a key intermediate in the synthesis of sulfonamide-based inhibitors targeting bacterial enzymes. The researchers demonstrated that the bromo-sulfinic acid moiety facilitates selective modifications, enabling the development of compounds with enhanced antibacterial activity. This finding underscores the compound's potential in addressing antibiotic resistance, a pressing global health challenge.

In addition to its applications in drug discovery, Methanesulfinic acid, 1-bromo-, sodium salt (1:1) has been investigated for its utility in biocatalysis. A recent preprint on bioRxiv detailed its use as a cofactor in enzymatic reactions, where it acts as a sulfinylating agent. The study reported improved reaction yields and selectivity when this compound was employed, suggesting its promise in green chemistry applications. The authors also noted its compatibility with a range of enzymes, making it a versatile tool for synthetic biologists.

Further research has explored the physicochemical properties of Methanesulfinic acid, 1-bromo-, sodium salt (1:1), particularly its stability under various conditions. A 2024 paper in Chemical Communications presented a comprehensive analysis of its degradation pathways, revealing that the compound exhibits remarkable stability in aqueous solutions at neutral pH. This property is critical for its storage and handling in industrial and laboratory settings. The study also proposed optimized storage conditions to minimize decomposition, ensuring its reliability as a reagent.

The safety profile of Methanesulfinic acid, 1-bromo-, sodium salt (1:1) has also been a subject of recent investigation. Toxicological studies conducted in vitro and in vivo have indicated that the compound exhibits low acute toxicity, making it suitable for use in pharmaceutical manufacturing. However, researchers have emphasized the need for proper handling due to its potential to release bromine under extreme conditions. These findings are particularly relevant for regulatory compliance and risk assessment in industrial applications.

Looking ahead, the versatility of Methanesulfinic acid, 1-bromo-, sodium salt (1:1) positions it as a valuable asset in the development of next-generation therapeutics and biocatalysts. Ongoing research aims to expand its applications, including its use in photopharmacology and targeted drug delivery systems. As the field of chemical biology continues to evolve, this compound is expected to play a pivotal role in bridging the gap between synthetic chemistry and biomedical innovation.